Cas no 2411237-25-5 (1-Methyl-4-[[2-(5,6,7,8-tetrahydronaphthalen-1-yloxymethyl)aziridin-1-yl]methyl]pyrazole)

• Product Name: 1-Methyl-4-[[2-(5,6,7,8-tetrahydronaphthalen-1-yloxymethyl)aziridin-1-yl]methyl]pyrazole
• CAS No: 2411237-25-5
• MF: C₁₈H₂₃N₃O
• MW: 297.39472413063
• CID: 5356772
• Update Time: 2025-05-30

1-Methyl-4-[[2-(5,6,7,8-tetrahydronaphthalen-1-yloxymethyl)aziridin-1-yl]methyl]pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-[[2-(5,6,7,8-tetrahydronaphthalen-1-yloxymethyl)aziridin-1-yl]methyl]pyrazole
• Z3991661389
• 1-methyl-4-({2-[(5,6,7,8-tetrahydronaphthalen-1-yloxy)methyl]aziridin-1-yl}methyl)-1H-pyrazole

• Inchi： 1S/C18H23N3O/c1-20-10-14(9-19-20)11-21-12-16(21)13-22-18-8-4-6-15-5-2-3-7-17(15)18/h4,6,8-10,16H,2-3,5,7,11-13H2,1H3
• InChI Key： FNNYYAKXJZJXNE-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC2CCCCC1=2)CC1CN1CC1C=NN(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 377
• XLogP3: 3
• Topological Polar Surface Area: 30.1

Additional information on 1-Methyl-4-[[2-(5,6,7,8-tetrahydronaphthalen-1-yloxymethyl)aziridin-1-yl]methyl]pyrazole

Comprehensive Overview of 1-Methyl-4-[[2-(5,6,7,8-tetrahydronaphthalen-1-yloxymethyl)aziridin-1-yl]methyl]pyrazole (CAS No. 2411237-25-5)

In the rapidly evolving field of medicinal chemistry and drug discovery, 1-Methyl-4-[[2-(5,6,7,8-tetrahydronaphthalen-1-yloxymethyl)aziridin-1-yl]methyl]pyrazole (CAS No. 2411237-25-5) has emerged as a compound of significant interest. This molecule, with its unique structural features, is being explored for its potential applications in various therapeutic areas. Researchers are particularly intrigued by its aziridine and tetrahydronaphthalene moieties, which are known to contribute to biological activity. The compound's pyrazole ring further enhances its potential as a scaffold for drug development.

The synthesis and characterization of 1-Methyl-4-[[2-(5,6,7,8-tetrahydronaphthalen-1-yloxymethyl)aziridin-1-yl]methyl]pyrazole have been the focus of recent studies. Its CAS No. 2411237-25-5 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. The compound's molecular structure suggests potential interactions with biological targets, making it a candidate for further investigation in cancer research, neurodegenerative diseases, and inflammatory conditions. These areas align with current trends in pharmaceutical research, where there is a growing demand for novel small molecules with targeted mechanisms of action.

One of the key advantages of 1-Methyl-4-[[2-(5,6,7,8-tetrahydronaphthalen-1-yloxymethyl)aziridin-1-yl]methyl]pyrazole is its modular design, which allows for structural optimization. The aziridine group, in particular, is known for its reactivity and ability to form covalent bonds with biological macromolecules. This property is being leveraged in the development of targeted therapies, a hot topic in precision medicine. Additionally, the tetrahydronaphthalene moiety provides lipophilicity, which can influence the compound's pharmacokinetic properties, such as absorption and distribution.

Recent advancements in AI-driven drug discovery have highlighted the importance of compounds like 1-Methyl-4-[[2-(5,6,7,8-tetrahydronaphthalen-1-yloxymethyl)aziridin-1-yl]methyl]pyrazole. Machine learning models are being used to predict its bioactivity and optimize its structure for enhanced efficacy. This aligns with the increasing interest in computational chemistry and in silico screening, which are revolutionizing the way new drugs are discovered. The compound's CAS No. 2411237-25-5 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research.

From a synthetic chemistry perspective, the preparation of 1-Methyl-4-[[2-(5,6,7,8-tetrahydronaphthalen-1-yloxymethyl)aziridin-1-yl]methyl]pyrazole involves multi-step reactions that require careful optimization. The aziridine ring formation is a critical step, often achieved through cyclization reactions. Researchers are also exploring greener synthetic routes to align with the principles of sustainable chemistry, another trending topic in the scientific community. The compound's stability and purity are essential for reliable biological testing, making its characterization a priority.

In conclusion, 1-Methyl-4-[[2-(5,6,7,8-tetrahydronaphthalen-1-yloxymethyl)aziridin-1-yl]methyl]pyrazole (CAS No. 2411237-25-5) represents a promising avenue for future drug development. Its unique structural features, combined with the growing interest in targeted therapies and AI-driven discovery, position it as a compound worth watching. As research progresses, its potential applications in addressing unmet medical needs will become clearer, solidifying its place in the landscape of modern pharmaceuticals.